Cas no 7570-02-7 (Carbonic acid, diethenyl ester)

• Product Name: Carbonic acid, diethenyl ester
• CAS No: 7570-02-7
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 539120
• PubChem ID: 15079962
• Update Time: 2025-04-19

Carbonic acid, diethenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, diethenyl ester
• 7570-02-7
• vinyloxy ketone
• Vinylene carbonate, stabilized with 70 - 110 ppm BHT
• SCHEMBL35719
• Diethenyl carbonate
• DTXSID60567922

• Inchi： 1S/C5H6O3/c1-3-7-5(6)8-4-2/h3-4H,1-2H2
• InChI Key： PACOTQGTEZMTOT-UHFFFAOYSA-N
• SMILES： O(C=C)C(=O)OC=C

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53